Cas no 2137869-32-8 (2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-)

• Product Name: 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-
• CAS No: 2137869-32-8
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5263096
• Update Time: 2025-06-10

2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-

• Inchi： 1S/C8H18N2O2S/c1-6(2)13(11,12)10-8-4-3-7(9)5-8/h6-8,10H,3-5,9H2,1-2H3/t7-,8+/m0/s1
• InChI Key： MOQZFFSWLDEPSN-JGVFFNPUSA-N
• SMILES： CC(S(N[C@@H]1CC[C@H](N)C1)(=O)=O)C

Additional information on 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-

Introduction to 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel (CAS No. 2137869-32-8)

2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel, identified by the Chemical Abstracts Service registry number 2137869-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural motif of this compound features a propanesulfonamide moiety linked to a cyclopentylamine derivative, with the specific stereochemistry denoted by the relative configuration (1R,3S). Such stereochemical precision is critical in medicinal chemistry, as it can profoundly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate.

The sulfonamide functional group is widely recognized for its ability to interact with biological targets through hydrogen bonding and ionic interactions. This characteristic makes sulfonamides valuable scaffolds in drug design, particularly for targeting enzymes and receptors involved in metabolic pathways. The N-[(1R,3S)-3-aminocyclopentyl] substituent in this compound introduces a cyclic amine backbone, which can modulate the compound's solubility, metabolic stability, and binding affinity to biological targets. The relative configuration (1R,3S) suggests a specific spatial arrangement of atoms that may be crucial for its interaction with biological systems.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. These compounds have been explored for their activity against various diseases, including infectious diseases, cancer, and inflammatory conditions. The cyclopentylamine moiety in 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel adds an additional layer of complexity to its biological profile. Cycloalkylamines are known to enhance the bioavailability and metabolic stability of small molecules, making them attractive for drug development.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug discovery. Researchers have been leveraging computational methods and high-throughput screening to identify promising candidates for therapeutic intervention. The structural features of 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel, particularly the combination of the sulfonamide and cyclopentylamine groups, make it an intriguing candidate for further exploration.

Recent studies have highlighted the importance of stereochemistry in drug design. The relative configuration (1R,3S) in this compound may play a pivotal role in determining its efficacy and selectivity. Stereoisomers often exhibit distinct pharmacological profiles due to differences in their spatial arrangement. This underscores the need for precise synthetic methodologies to achieve the desired stereochemical purity.

The synthesis of 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel involves multi-step organic transformations that require careful optimization to ensure high yield and enantioselectivity. Advances in asymmetric synthesis have enabled the efficient preparation of chiral compounds like this one. Techniques such as chiral auxiliaries or catalysts are employed to achieve the desired stereochemical outcome.

The pharmacological profile of this compound is still under investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, sulfonamides have been shown to interact with bacterial dihydropteroate synthase (DHPS), an enzyme essential for folic acid biosynthesis in pathogens. The cyclopentylamine moiety may enhance binding affinity or modulate selectivity compared to simpler sulfonamides.

In addition to its potential therapeutic applications, this compound may serve as a valuable tool for mechanistic studies in medicinal chemistry. Understanding how it interacts with biological targets can provide insights into structure-activity relationships (SAR) and inform the design of next-generation drugs.

The chemical properties of 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel also make it an interesting candidate for formulation development. Its solubility profile and stability under various conditions will influence how it is delivered to patients. For example, poor solubility may necessitate alternative formulations such as prodrugs or solubilizing agents.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or reduced side effects. Structure-based drug design approaches can be employed to modify specific regions of the molecule while retaining its core pharmacophore.

The role of computational chemistry in studying compounds like this one cannot be overstated. Molecular modeling techniques allow researchers to predict how 2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel will interact with biological targets at an atomic level. This information can guide experimental efforts and accelerate the discovery process.

In conclusion,2-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel (CAS No. 2137869-32-8) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its synthesis requires sophisticated methodologies but offers opportunities for exploring new therapeutic avenues.